Cas no 2323-13-9 (4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl-)

4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl- structure
2323-13-9 structure
Product Name:4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl-
CAS No:2323-13-9
MF:C7H12OS
MW:144.234580993652
CID:278289
PubChem ID:287564
Update Time:2025-04-19

4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Thiopyran-4-one,tetrahydro-2,2-dimethyl-
    • 2,2-dimethylthian-4-one
    • 2,2-dimethyl-4-thianone
    • 2,2-dimethyltetrahydro-4h-thiopyran-4-one
    • 2,2-dimethyltetrahydro-4-thiopyrone
    • 2,2-dimethyltetrahydrothiapyran-4-one
    • 2,2-dimethyl-tetrahydro-thiopyran-4-one
    • 2,2-Dimethyltetrahydrothiopyran-4-one
    • AC1L67NM
    • AC1Q6EEC
    • AG-K-76830
    • AR-1D1607
    • CTK4F1140
    • NSC147619
    • SureCN620896
    • tetrahydro-2,2-dimethyl-4H-thiopyran-4-one
    • SCHEMBL620896
    • 4H-Thiopyran-4-one, tetrahydro-, 2,2-dimethyl-
    • 2,2-Dimethyldihydro-2H-thiopyran-4(3H)-one
    • DTXSID30301956
    • 2323-13-9
    • NSC-147619
    • 4H-Thiopyran-4-one, tetrahydro-2,2-dimethyl-
    • Inchi: 1S/C7H12OS/c1-7(2)5-6(8)3-4-9-7/h3-5H2,1-2H3
    • InChI Key: QAABZONQGGPNCG-UHFFFAOYSA-N
    • SMILES: S1CCC(CC1(C)C)=O

Computed Properties

  • Exact Mass: 144.06096
  • Monoisotopic Mass: 144.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Density: 1.024
  • Boiling Point: 222.1°Cat760mmHg
  • Flash Point: 95.1°C
  • Refractive Index: 1.489
  • PSA: 17.07
  • LogP: 1.86110

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